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Compound of Interest

Compound Name: 5,5-dimethyltetrahydrofuran-3-ol

Cat. No.: B1294789 Get Quote

This document serves as a technical guide on the fundamental physicochemical properties of

the chemical compound 5,5-dimethyltetrahydrofuran-3-ol, intended for researchers,

scientists, and professionals in drug development.

Core Compound Properties
5,5-dimethyltetrahydrofuran-3-ol is a heterocyclic organic compound. Its core molecular

characteristics, including its formula and weight, are foundational for its use in chemical

synthesis and research. The tetrahydrofuran ring is a significant structural motif in many

biologically active products, making its derivatives subjects of interest in organic synthesis.[1]

The key quantitative data for this compound are summarized below.

Property Value Unit

Molecular Formula C6H12O2

Molecular Weight 116.16 g/mol

Table 1: Core Physicochemical data for 5,5-dimethyltetrahydrofuran-3-ol.[2]
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The molecular formula and weight of a chemical compound are determined through standard

analytical chemistry techniques.

Molecular Formula (C6H12O2): This is typically determined using elemental analysis, which

measures the percentage composition of carbon, hydrogen, and oxygen. This empirical data

is then used to derive the simplest whole-number ratio of atoms, which is refined using mass

spectrometry data to determine the exact molecular formula.

Molecular Weight (116.16 g/mol ): This value is calculated based on the molecular formula

using the standard atomic weights of each element.[2] It can be experimentally confirmed

using mass spectrometry, where the molecular ion peak (M+) would correspond to this value.

Due to the fundamental nature of these properties, detailed experimental protocols are typically

not provided in summary data sheets but are based on foundational and universally accepted

analytical chemistry principles.

Logical Data Relationship
The following diagram illustrates the direct relationship between the compound's name and its

primary molecular identifiers.

5,5-dimethyltetrahydrofuran-3-ol

Molecular Formula
C6H12O2

has

Molecular Weight
116.16 g/mol

has

Click to download full resolution via product page

Caption: Relationship between chemical name and its molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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